1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-1-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C21H23ClN6O2/c1-21(2,30-17-6-4-16(22)5-7-17)20(29)27-14-12-26(13-15-27)18-8-9-19(25-24-18)28-11-3-10-23-28/h3-11H,12-15H2,1-2H3
• InChI Key: JOXJVEJFEHVXQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)C2=NN=C(C=C2)N3C=CC=N3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C21H23ClN6O2
• Molecular Weight: 426.9 g/mol

Description

1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C21H23ClN6O2 and its molecular weight is 426.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Pathways : This compound is synthesized through complex chemical reactions involving chloropyridazine derivatives and various other reagents. This process leads to the formation of a range of heterocyclic compounds with potential biological activities (Youssef et al., 2005).
• Structural Analysis : X-ray diffraction and molecular-orbital calculations have been used to study the crystal structures of related anticonvulsant compounds. These studies reveal insights into the orientation and electronic properties of the molecules (Georges et al., 1989).

Biological Activities and Applications

• Antimicrobial and Anticancer Potentials : Some derivatives of this compound have shown promising results in preliminary biological evaluations. They exhibit plant growth stimulant activity, and select compounds have undergone further studies for potential applications (Yengoyan et al., 2018). Additionally, novel pyrazole derivatives containing related structures have shown significant antimicrobial and anticancer activities (Hafez et al., 2016).
• Antidiabetic Applications : Derivatives of this compound have been synthesized and evaluated as potential anti-diabetic medications, showing effectiveness in inhibiting Dipeptidyl peptidase-4 (DPP-4), a key enzyme in diabetes management (Bindu et al., 2019).
• Molecular Docking and Synthesis : The compound and its derivatives have been involved in molecular docking studies, indicating potential pharmaceutical applications. These studies help in understanding the interaction of the compounds with biological targets (Katariya et al., 2021).